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Introduction
Peroxymonosulfuric acid, commonly known as Caro's acid, is a powerful oxidizing agent that

has intrigued and served chemists for over a century. First described by the German chemist

Heinrich Caro in 1898, this inorganic peroxy acid and its corresponding salts have found

diverse applications ranging from organic synthesis to environmental remediation.[1] This

technical guide provides a comprehensive historical literature review of Caro's acid and its

salts, detailing its discovery, synthesis, properties, and analytical determination. The

information is tailored for researchers, scientists, and drug development professionals who

require a thorough understanding of this potent oxidizing agent.

Historical Overview
Heinrich Caro, a prominent German chemist, first isolated and characterized

peroxymonosulfuric acid in 1898.[1][2] His work was part of the burgeoning field of synthetic

dye chemistry, where strong oxidizing agents were of great interest.[2][3] Caro's acid, a

combination of sulfuric acid and hydrogen peroxide, quickly gained recognition for its

formidable oxidizing power.[1] Early research focused on its preparation and fundamental

reactivity. The most common method for its preparation, both then and now, involves the

carefully controlled reaction of concentrated sulfuric acid with hydrogen peroxide.[1] This

mixture, often referred to as "Piranha solution," is renowned for its ability to remove organic

residues.[1]
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The development of stable salt forms of Caro's acid, particularly potassium peroxymonosulfate

(often sold under the trade name Oxone), significantly broadened its applicability. This triple

salt, with the formula 2KHSO₅·KHSO₄·K₂SO₄, offers the oxidizing power of peroxymonosulfate

in a more stable, solid form, making it safer to handle and store.

Synthesis of Caro's Acid and Its Salts
Laboratory Synthesis of Caro's Acid (Piranha Solution)
The laboratory-scale synthesis of Caro's acid is a straightforward but potentially hazardous

procedure that must be conducted with extreme caution in a fume hood with appropriate

personal protective equipment.

Experimental Protocol:

Preparation: A reaction vessel, typically a glass beaker, is placed in an ice bath to ensure

effective cooling.

Reaction: Concentrated sulfuric acid (95-98%) is added to the reaction vessel. Slowly, and

with continuous stirring, a high-concentration hydrogen peroxide solution (30-70%) is added

to the sulfuric acid. The addition must be slow to control the highly exothermic reaction. The

typical volumetric ratio of sulfuric acid to hydrogen peroxide is 3:1.

Equilibrium: The reaction establishes an equilibrium, resulting in a mixture of

peroxymonosulfuric acid (H₂SO₅), sulfuric acid (H₂SO₄), hydrogen peroxide (H₂O₂), and

water.[4]

Storage: The resulting Caro's acid solution is unstable and should be used immediately or

stored at low temperatures for a short period.
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Caption: Laboratory Synthesis of Caro's Acid.

Industrial Production of Potassium Peroxymonosulfate
(Oxone)
The industrial production of potassium peroxymonosulfate aims to generate the stable triple

salt. The process involves the initial formation of Caro's acid followed by neutralization with a

potassium salt.

Experimental Protocol:

Caro's Acid Formation: Fuming sulfuric acid (oleum) is reacted with a high-concentration

hydrogen peroxide solution (typically 50-70%) to form a concentrated solution of Caro's acid.

This reaction is carried out in a controlled reactor with efficient cooling.

Neutralization: The resulting Caro's acid solution is then carefully neutralized with a

potassium source, such as potassium hydroxide or potassium carbonate. This step is critical

and must be controlled to prevent excessive heat generation and decomposition of the

peroxymonosulfate.

Crystallization: The neutralized solution is then subjected to vacuum concentration and

cooling to induce the crystallization of the triple salt (2KHSO₅·KHSO₄·K₂SO₄).

Separation and Drying: The crystallized product is separated from the mother liquor via

centrifugation and then dried to yield the final, stable potassium peroxymonosulfate product.
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Caption: Industrial Production of Potassium Peroxymonosulfate.
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Quantitative Data
A summary of the key physical and chemical properties of Caro's acid and its most prominent

salt, potassium peroxymonosulfate, is presented below for easy comparison.

Table 1: Physical and Chemical Properties of Caro's Acid

Property Value

Chemical Formula H₂SO₅

Molar Mass 114.08 g/mol

Appearance White crystalline solid (pure)

Melting Point 45 °C (decomposes)[3][5]

Density 2.239 g/cm³ (solid)[3]

Standard Electrode Potential (E⁰) +2.51 V[3]

Solubility in Water Very soluble[5]

pKa ~9.4 (second dissociation)

Table 2: Physical and Chemical Properties of Potassium Peroxymonosulfate (Oxone)

Property Value

Chemical Formula 2KHSO₅·KHSO₄·K₂SO₄

Molar Mass 614.7 g/mol

Appearance White, granular solid

Bulk Density 1.1 - 1.4 g/cm³

Solubility in Water (20°C) >250 g/L

pH of 1% Solution ~2.0 - 2.3

Active Oxygen Content ≥ 4.5%

Decomposition Temperature > 65 °C
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Experimental Protocols for Analysis
The accurate determination of the concentration of peroxymonosulfuric acid in solution is

crucial for its effective application and for safety. Several analytical methods have been

developed for this purpose.

Iodometric Titration
This is a classic and reliable method for determining the concentration of oxidizing agents.

Methodology:

Sample Preparation: A known volume of the Caro's acid solution is diluted with deionized

water.

Reaction: An excess of potassium iodide (KI) solution is added to the diluted sample. The

peroxymonosulfate oxidizes the iodide ions to iodine. H₂SO₅ + 2KI + H₂O → H₂SO₄ + K₂SO₄

+ I₂

Titration: The liberated iodine is then titrated with a standardized sodium thiosulfate

(Na₂S₂O₃) solution using a starch indicator. The endpoint is reached when the blue-black

color of the starch-iodine complex disappears. I₂ + 2Na₂S₂O₃ → 2NaI + Na₂S₄O₆

Calculation: The concentration of peroxymonosulfuric acid can be calculated from the

volume and concentration of the sodium thiosulfate solution used.

Spectrophotometric Methods
Spectrophotometric methods offer a rapid and sensitive means of analysis, particularly for

mixtures of peroxy compounds.

Methodology:

Several spectrophotometric methods have been developed that allow for the simultaneous

determination of hydrogen peroxide, peroxymonosulfuric acid, and peroxydisulfuric acid in a

mixture. These methods are often based on the differential reaction of these species with

specific chromogenic reagents. For instance, methods utilizing the oxidation of specific organic

dyes or the formation of colored metal-peroxo complexes have been reported. The absorbance
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of the resulting colored solution is measured at a specific wavelength, and the concentration is

determined from a calibration curve.
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Caption: Analytical Workflows for Caro's Acid.

Stability and Decomposition
Caro's acid is inherently unstable and its decomposition is influenced by factors such as

temperature, concentration, and the presence of impurities. The decomposition of

peroxymonosulfuric acid in aqueous solution is a complex process that can proceed through

different pathways, leading to the formation of sulfuric acid and oxygen.
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The kinetics of decomposition have been studied, and it is known that the stability of Caro's

acid solutions is significantly enhanced at lower temperatures. For practical purposes, it is

recommended that solutions of Caro's acid be prepared fresh and used promptly.

The salts of Caro's acid, particularly the triple salt of potassium peroxymonosulfate, are

significantly more stable than the free acid. This enhanced stability is a key reason for their

widespread commercial use. However, even these salts will decompose over time, especially

under conditions of high humidity and temperature.

Conclusion
Since its discovery by Heinrich Caro, peroxymonosulfuric acid and its salts have become

invaluable tools in both academic research and industrial processes. Their potent oxidizing

properties, coupled with the enhanced stability of the salt forms, have led to a wide array of

applications. This technical guide has provided a historical overview, detailed synthesis and

analytical protocols, and a summary of the key quantitative properties of Caro's acid and its

potassium salt. A thorough understanding of the chemistry of these compounds is essential for

their safe and effective use, and it is hoped that this guide will serve as a valuable resource for

researchers, scientists, and professionals in the field of drug development and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7909053#historical-literature-review-of-caro-s-acid-
and-its-salts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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